Cas no 604803-75-0 (1-Azabicyclo[2.2.2]octane-3-carbonitrile,(3S)-(9CI))

• Product name: 1-Azabicyclo[2.2.2]octane-3-carbonitrile,(3S)-(9CI)
• CAS No: 604803-75-0
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD18806548
• CID: 852054

1-Azabicyclo[2.2.2]octane-3-carbonitrile,(3S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-carbonitrile,(3S)-(9CI)

• MDL： MFCD18806548
• SMILES： N#C[C@@H]1CN2CCC1CC2

Additional information on 1-Azabicyclo[2.2.2]octane-3-carbonitrile,(3S)-(9CI)

1-Azabicyclo[2.2.2]octane-3-carbonitrile, (3S)-(9CI) (CAS No. 604803-75-0)

The compound 1-Azabicyclo[2.2.2]octane-3-carbonitrile, (3S)-(9CI), also known by its CAS registry number 604803-75-0, is a bicyclic nitrogen-containing heterocyclic compound with a nitrile functional group. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

1-Azabicyclo[2.2.2]octane is a member of the azabicyclo family of compounds, which are characterized by their rigid bicyclic structures containing a nitrogen atom within the ring system. The bicyclo[2.2.2]octane framework provides exceptional stability and rigidity, making it an attractive scaffold for drug design and other chemical applications. The addition of the cyano group (-CN) at the 3-position further enhances the compound's reactivity and functional versatility.

Recent studies have highlighted the potential of 1-Azabicyclo[2.2.2]octane-3-carbonitrile as a building block in organic synthesis, particularly in the construction of complex molecular architectures with high stereochemical control. The compound's rigid structure and functional groups make it an ideal candidate for use in asymmetric synthesis, catalytic processes, and the development of bioactive molecules.

In terms of synthesis, researchers have developed efficient methods to prepare 1-Azabicyclo[2.2.2]octane-3-carbonitrile using various approaches, including ring-closing metathesis, organocatalytic strategies, and transition-metal-catalyzed reactions. These methods have been optimized to achieve high yields and excellent stereochemical outcomes, making the compound accessible for large-scale applications.

The compound's pharmacological properties have also been explored in recent studies. 1-Azabicyclo[2.2.2]octane-3-carbonitrile has shown promising activity in preclinical models of neurodegenerative diseases, inflammation, and cancer due to its ability to modulate key cellular pathways and interact with target proteins with high affinity.

Moreover, the compound's unique electronic properties make it a valuable component in materials science applications such as organic electronics and sensors. Its rigid structure and functional groups enable the formation of stable π-conjugated systems that are essential for advanced electronic devices.

In conclusion, 1-Azabicyclo[2.2.2]octane-3-carbonitrile (CAS No. 604803-75-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its structural rigidity, functional diversity, and favorable synthetic properties make it an invaluable tool for researchers in academia and industry alike.